Cas no 2110913-75-0 (3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 2110913-75-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6136601
• PubChem ID: 165690935
• Update Time: 2025-06-28

3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile
• 2110913-75-0
• EN300-1780611

• Inchi： 1S/C10H15N3/c1-10(2,3)9-8(5-4-6-11)7-12-13-9/h7H,4-5H2,1-3H3,(H,12,13)
• InChI Key： UWWDBHHXBGXBTC-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)CCC#N)C(C)(C)C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile

3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile (CAS No: 2110913-75-0)

3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile, also known by its CAS number 2110913-75-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a pyrazole ring substituted with a tert-butyl group and a nitrile functional group, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials development.

The molecular structure of 3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile consists of a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern of this compound is particularly interesting: the tert-butyl group at position 3 of the pyrazole ring provides steric bulk, while the nitrile group at position 4 introduces electron-withdrawing properties. This combination of structural features makes the compound highly amenable to further chemical modifications, enabling the exploration of diverse chemical space for potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that pyrazole-containing compounds exhibit promising anti-inflammatory and anticancer activities. The presence of the nitrile group in 3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile further enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In terms of synthesis, 3-(3-tert-butyl-1H-pyrazol-4-yl)propanenitrile can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of an appropriate pyrazole derivative with an alkyl halide in the presence of a base to form the desired product. The tert-butyl group can be introduced through Friedel-Crafts alkylation or other alkylation techniques, depending on the starting material.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic synthesis protocols where solubility and thermal stability are critical factors.

The application potential of 3-(3-tert-butyl-1H-pyrazol-4-yli)propanenitrile extends beyond medicinal chemistry into areas such as agrochemicals and materials science. In agrochemistry, pyrazole derivatives have been explored for their pesticidal properties, with some compounds showing activity against various plant pathogens. The nitrile group in this compound could potentially enhance its bioavailability and stability when used as an active ingredient in agricultural formulations.

In materials science, compounds like 3-(3-tetrafluoropropylpyridinio)-n-propanamine chloride (a related structure) have been investigated for their potential use in organic electronics due to their ability to act as charge transport layers or dopants in organic light-emitting diodes (OLEDs). While this specific compound has not yet been reported for such applications, its structural features suggest that it could be a candidate for further exploration in this field.

The growing interest in green chemistry has also led researchers to explore more sustainable methods for synthesizing compounds like CAS No: 211091375. For example, catalytic cross-coupling reactions using palladium catalysts have emerged as environmentally friendly alternatives to traditional synthesis methods. These approaches not only reduce waste but also improve the overall efficiency of the synthesis process.

In conclusion, CAS No: 211091375, or 3-(3-tetrafluoropropylpyridinio)-n-propanamine chloride, represents a promising building block for chemical innovation across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key compound for future research and development efforts.